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Compound of Interest

Compound Name: Semicarbazide hydrochloride

Cat. No.: B7766094

Introduction: Semicarbazide hydrochloride (CAS No. 563-41-7) is a versatile and essential
chemical intermediate widely utilized in pharmaceutical synthesis, analytical chemistry, and
various research applications.[1][2] As the hydrochloride salt of semicarbazide, it presents as a
stable, water-soluble white crystalline solid.[2][3][4] Its primary utility sStems from its reactivity
with carbonyl compounds, making it an invaluable reagent for the identification and
derivatization of aldehydes and ketones.[1][3][5] This guide provides an in-depth overview of its
core properties, experimental protocols, and key applications for professionals in drug
development and scientific research.

Core Physical and Chemical Properties

Semicarbazide hydrochloride is an organic salt with well-defined physicochemical
characteristics.[4] It is typically encountered as an odorless, white to off-white crystalline
powder.[1][6]

Table 1: Physicochemical Properties of Semicarbazide Hydrochloride
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Property Value Reference(s)
Molecular Formula CHsNsO - HCI [7]
Molecular Weight 111.53 g/mol [1][8]
_ _ 173 - 178 °C (with
Melting Point B [11161[9]
decomposition)
White to off-white crystalline
Appearance , [1][3][6]
solid/powder
pH ~1.5 (100 g/L in H20 at 20°C) [31[7]
pKa 10.8 [8]
Density ~1.286 g/cm?3
Bulk Density ~740 kg/m 3 [7]
Vapor Pressure <0.1 hPa (at 25°C) [7]
LogP (Octanol/Water) -2.75 [10]
CAS Number 563-41-7 [11I7]

Solubility and Stability

Proper storage and solvent selection are critical for the effective use of semicarbazide

hydrochloride.

Table 2: Solubility and Stability Data
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Parameter

Information

Reference(s)

Solubility in Water

Soluble; 100 g/L at 15°C.

[1I03][11]

Solubility in Organic Solvents

Moderately soluble in polar
organic solvents like ethanol

and methanol.

[4]

Stability

Stable under recommended

storage conditions.

[3112]

Storage Conditions

Store in a dry, cool, and well-
ventilated place at +15°C to
+25°C. Keep container tightly
closed and protect from

moisture.

[B107][13]

Incompatibilities

Incompatible with strong
oxidizing agents and strong

bases.

[31112]

Core Reactivity: Semicarbazone Formation

The most prominent chemical property of semicarbazide hydrochloride is its reaction with

aldehydes and ketones to form semicarbazones.[2][14] This condensation reaction serves as a

classical method for the identification and purification of carbonyl compounds, as the resulting

semicarbazones are typically crystalline solids with sharp, characteristic melting points.[3][14]

The reaction involves the nucleophilic attack of the terminal primary amine group of

semicarbazide on the electrophilic carbonyl carbon.[5]

This reactivity is fundamental to its role as an intermediate in the synthesis of pharmaceuticals,

such as nitrofuran antibacterials, and other heterocyclic compounds.[1][2][14]

Experimental Protocols
Synthesis of Semicarbazide Hydrochloride

A common laboratory-scale synthesis involves the reaction of urea with hydrazine hydrate,

followed by acidification with hydrochloric acid.[15][16][17]
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e Materials: Urea (60g), 80% hydrazine hydrate (100 mL), concentrated hydrochloric acid,
methanol.

e Procedure:

o Combine 60g of urea and 100 mL of 80% hydrazine hydrate in a 500 mL flask equipped
with a reflux condenser. Caution: Hydrazine is highly toxic; this procedure must be
performed in a chemical fume hood.[16]

o Heat the mixture at reflux for 3 hours. Ammonia gas is evolved during the reaction.[16]

o After reflux, reconfigure the apparatus for vacuum distillation and heat the flask in a 70-
90°C water bath to remove unreacted water and hydrazine.[16]

o Dissolve the resulting solid residue in a minimal amount of hot methanol.

o Slowly add concentrated hydrochloric acid to the methanol solution under constant stirring
in the fume hood until the solution is acidic.[16]

o Cool the solution in an ice bath to precipitate semicarbazide hydrochloride.[16]
o Collect the white crystalline product by vacuum filtration using a Buchner funnel.[16]

o Wash the crystals twice with cold methanol and dry under vacuum at 60°C.[16]

Purification by Recrystallization

For higher purity, the synthesized product can be recrystallized.
o Materials: Crude semicarbazide hydrochloride, 75% aqueous ethanol.
e Procedure:

o Dissolve the crude semicarbazide hydrochloride in a minimum amount of hot 75%
agueous ethanol.

o Allow the solution to cool slowly to room temperature to form crystals.

o Further cool the flask in an ice bath to maximize crystal formation.
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o Collect the purified crystals by vacuum filtration.

o Dry the crystals under vacuum over a desiccant such as calcium sulfate.[3][4]

Characterization by Spectroscopy (General Protocol)

e Infrared (IR) Spectroscopy:

o Prepare a sample by mixing a small amount of dry semicarbazide hydrochloride with
dry potassium bromide (KBr).

o Press the mixture into a thin, transparent pellet using a hydraulic press.

o Acquire the IR spectrum using an FTIR spectrometer. Key vibrational bands are expected
around 3500 cm~* and 700 cm~1.[3][4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Dissolve an accurately weighed sample of semicarbazide hydrochloride in a suitable
deuterated solvent, such as Deuterium Oxide (D20) or DMSO-ds.

o Transfer the solution to an NMR tube.

o Acquire *H NMR and 3C NMR spectra using a high-field NMR spectrometer.[18][19] The
resulting spectra can be used to confirm the molecular structure.

Semicarbazone Formation from a Ketone (e.g., Acetone)

This protocol demonstrates the primary use of semicarbazide hydrochloride as a derivatizing
agent.

o Materials: Semicarbazide hydrochloride, sodium acetate, acetone, water, ethanol.
e Procedure:

o Dissolve 1.0 g of semicarbazide hydrochloride and 1.5 g of sodium acetate in 10 mL of
water. The sodium acetate acts as a buffer to neutralize the HCI and free the

semicarbazide base.
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[e]

In a separate flask, dissolve 0.5 mL of acetone in 5 mL of ethanol.
o Add the acetone solution to the semicarbazide solution and stir.

o If a precipitate does not form immediately, warm the mixture gently for a few minutes and
then cool in an ice bath.

o Collect the crystalline acetone semicarbazone product by vacuum filtration.
o Wash the crystals with a small amount of cold water and allow them to air dry.
o The melting point of the derivative can then be determined for identification purposes.

Visualization of Core Reaction Workflow

The following diagram illustrates the logical workflow for the acid-catalyzed formation of a
semicarbazone from an aldehyde or ketone, a cornerstone reaction for this reagent.

Nucleophilic Attack

on Carbonyl Carbon

Click to download full resolution via product page

Caption: Workflow for the formation of a semicarbazone derivative.

Biological Activity and Safety Considerations
Biological Activity

Semicarbazide and its derivatives (semicarbazones) have been noted for possessing antiviral,
anti-infective, and antineoplastic properties, which are thought to arise from their ability to bind
with cellular copper or iron.[14] It is also known as a metabolite of the veterinary drug
nitrofurazone.[3][8] Some studies propose that its mechanism of action may involve binding to
cytosine residues in RNA and DNA.[3][4]

Safety and Handling

Semicarbazide hydrochloride is toxic if swallowed and causes serious eye damage.[1][7][20]
It is also suspected of damaging fertility or the unborn child.[1][7]
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» Personal Protective Equipment (PPE): Always handle with appropriate PPE, including
chemical-resistant gloves (e.g., nitrile rubber), safety goggles with side protection, and a lab
coat.[1][20][21] Work should be conducted in a well-ventilated area or under a chemical fume
hood.[1][21]

e Handling: Avoid dust formation and inhalation.[20] Do not ingest or allow contact with skin
and eyes.[1] Wash hands thoroughly after handling.[21]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[20][21] If
swallowed, call a poison center or doctor immediately.[20][21] If inhaled, move the person to
fresh air.[21]

o Storage: Store locked up in a designated, secure area.[20]
Conclusion:

Semicarbazide hydrochloride is a fundamental reagent with significant utility in both synthetic
and analytical chemistry. Its well-characterized properties and predictable reactivity with
carbonyls make it an indispensable tool for drug development professionals and researchers. A
thorough understanding of its properties, handling requirements, and experimental applications
is crucial for its safe and effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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